Cas no 100361-65-7 (5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, propyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, propyl ester
• CAS No: 100361-65-7
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 3548523
• Update Time: 2025-04-19

5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, propyl ester

• Inchi： 1S/C13H14N2O2S/c1-2-8-17-13(16)12-10(14)11(15-18-12)9-6-4-3-5-7-9/h3-7H,2,8,14H2,1H3
• InChI Key： PLSIPBWPGJBFIW-UHFFFAOYSA-N
• SMILES： S1C(C(OCCC)=O)=C(N)C(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 350.1±42.0 °C(Predicted)
• pka: 1.92±0.30(Predicted)